![molecular formula C16H21N3O4 B6123618 2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide](/img/structure/B6123618.png)
2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide
Overview
Description
2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide, also known as AMBH, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is a hydrazone derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of 2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide is not fully understood; however, studies have suggested that it acts by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound exhibits a range of biochemical and physiological effects, including antioxidant and anti-inflammatory activity. Additionally, this compound has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide in lab experiments is its high purity and stability. Additionally, this compound exhibits a range of biochemical and physiological effects, making it a versatile compound for research. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide. One area of research is the development of more efficient synthesis methods for this compound, which could increase its availability for research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapy and neurodegenerative disease treatment. Finally, research on the pharmacokinetics and toxicity of this compound is needed to determine its safety and efficacy as a potential drug candidate.
Synthesis Methods
The synthesis of 2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide involves the reaction between 2-hydroxy-3-methoxybenzaldehyde and 2-oxoacetohydrazide in the presence of an acid catalyst. The resulting product is then reacted with 1-azepanamine to form the final compound. This synthesis method has been optimized to produce high yields of pure this compound, making it a viable option for large-scale production.
Scientific Research Applications
2-(1-azepanyl)-N'-(2-hydroxy-3-methoxybenzylidene)-2-oxoacetohydrazide has been extensively studied for its potential applications in biomedical research. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that this compound exhibits cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
2-(azepan-1-yl)-N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-2-oxoacetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O4/c1-23-13-8-6-7-12(14(13)20)11-17-18-15(21)16(22)19-9-4-2-3-5-10-19/h6-8,11,20H,2-5,9-10H2,1H3,(H,18,21)/b17-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMQMWJSDBBENKB-GZTJUZNOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)C=NNC(=O)C(=O)N2CCCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1O)/C=N/NC(=O)C(=O)N2CCCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301328323 | |
Record name | 2-(azepan-1-yl)-N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-2-oxoacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301328323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49736961 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
352460-98-1 | |
Record name | 2-(azepan-1-yl)-N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-2-oxoacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301328323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.